Cas no 898157-46-5 (tert-butyl 3-bromo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate)

• Product Name: tert-butyl 3-bromo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• CAS No: 898157-46-5
• MF: C₁₃H₂₂BrNO₃
• MW: 320.222683429718
• MDL: MFCD08098461
• CID: 831910
• PubChem ID: 17088036
• Update Time: 2025-04-19

tert-butyl 3-bromo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[4,5]decane-8-carboxylic acid,3-bromo-,1,1-dimethylethylester
• 1-OXA-8-AZASPIRO[4.5]DECANE-8-CARBOXYLIC ACID, 3-BROMO-, 1,1-DIMETHYLETHYL ESTER
• TERT-BUTYL 3-BROMO-1-OXA-8-AZASPIRO[4.5]DECANE-8-CARBOXYLATE
• (4R-Cis)-1,1-Dimethylethyl-6-Aminomethyl-2,2-Dimethyl-1,3-Dioxane-4-Acetate
• tert-butyl (3R,5S)-6-amino-3,5-O-isopropylidene-3,5-dihydroxyhexanoate
• tert-butyl (3RS)-3-bromo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• Tert-butyl[(4R,6R)-6-(2-aminoethyl)-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• AKOS000425353
• SCHEMBL2428569
• 898157-46-5
• AT28768
• SB12919
• MFCD08098461
• AKOS022062442
• t-Butyl 3-bromo-1-oxa-8-aZaspiro[4.5]decane-8-carboxylate
• OWIBUDVDBOTXOB-UHFFFAOYSA-N
• tert-butyl3-bromo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• DB-371877
• 8-Boc-3-bromo-1-oxa-8-azaspiro[4.5]decane
• STK324525
• tert-butyl 3-bromo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate

• MDL： MFCD08098461
• Inchi： 1S/C13H22BrNO3/c1-12(2,3)18-11(16)15-6-4-13(5-7-15)8-10(14)9-17-13/h10H,4-9H2,1-3H3
• InChI Key： OWIBUDVDBOTXOB-UHFFFAOYSA-N
• SMILES： BrC1COC2(CCN(C(=O)OC(C)(C)C)CC2)C1

Computed Properties

• Exact Mass: 319.07800
• Monoisotopic Mass: 319.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 381.7°C at 760 mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.532
• PSA: 38.77000
• LogP: 2.87780